Cas no 1085181-82-3 (2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip))

• Product Name: 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip)
• CAS No: 1085181-82-3
• MF: C₁₂H₁₈BrIS
• MW: 401.144793987274
• MDL: MFCD28386093
• CID: 3164271
• PubChem ID: 253662496
• Update Time: 2025-11-02

2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip)
• 2-Bromo-5-iodo-3-n-octylthiophene
• 2-Bromo-3-octyl-5-iodothiophene
• B4584
• J3.493.506H
• CID 91972177
• 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) >Thiophene, 2-bromo-5-iodo-3-octyl-
• 2-bromo-5-iodo-3-octylthiophene
• MFCD28386093
• 1085181-82-3
• 2-Bromo-5-iodo-3-n-octylthiophene(stabilizedwithCopperchip)
• T70066

• MDL： MFCD28386093
• Inchi： 1S/C12H18BrIS/c1-2-3-4-5-6-7-8-10-9-11(14)15-12(10)13/h9H,2-8H2,1H3
• InChI Key： WYOLKTBMZYMZBF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(S1)Br)CCCCCCCC

Computed Properties

• Exact Mass: 399.93573g/mol
• Monoisotopic Mass: 399.93573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 7.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 152°C/0.5mmHg(lit.)
• Flash Point: 175.3±27.9 °C
• Refractive Index: 1.5720-1.5760
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：<0°C

Additional information on 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip)

Comprehensive Guide to 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) (CAS No. 1085181-82-3)

2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) is a specialized organic compound with the CAS number 1085181-82-3. This compound belongs to the class of halogenated thiophenes, which are widely used in organic electronics, pharmaceuticals, and material science. The presence of both bromo and iodo substituents on the thiophene ring makes it a versatile intermediate for cross-coupling reactions, such as Suzuki and Stille couplings, which are pivotal in the synthesis of conjugated polymers and small molecules.

The stabilization of this compound with copper chip is a critical feature, as it prevents unwanted degradation or polymerization during storage and handling. This makes 2-Bromo-5-iodo-3-n-octylthiophene particularly valuable for researchers and industries requiring high-purity reagents for sensitive applications. The n-octyl side chain enhances solubility in organic solvents, facilitating its use in solution-processable materials, a key requirement for flexible electronics and organic photovoltaics.

In recent years, the demand for halogenated thiophenes has surged due to their role in the development of organic semiconductors and OLED materials. With the growing interest in sustainable energy solutions, compounds like 2-Bromo-5-iodo-3-n-octylthiophene are gaining attention for their potential in next-generation solar cells and light-emitting devices. Researchers are also exploring its applications in bioimaging and drug delivery systems, leveraging its unique electronic properties.

The synthesis of 2-Bromo-5-iodo-3-n-octylthiophene typically involves halogenation of the thiophene ring followed by the introduction of the n-octyl group. The stabilization process with copper chip ensures long-term stability, making it a reliable choice for industrial-scale applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the purity and structure of this compound, ensuring compliance with stringent quality standards.

From a market perspective, the compound is primarily supplied by specialized chemical manufacturers catering to the research and development sectors. Its price and availability can vary depending on the scale of procurement and the supplier's location. Given its niche applications, 2-Bromo-5-iodo-3-n-octylthiophene is often customized to meet specific project requirements, such as higher purity levels or tailored packaging for sensitive environments.

For researchers working on organic electronics, understanding the reactivity and handling of 2-Bromo-5-iodo-3-n-octylthiophene is essential. Proper storage conditions, typically under inert atmospheres and low temperatures, are recommended to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for handling, including personal protective equipment (PPE) recommendations and first-aid measures in case of accidental exposure.

In conclusion, 2-Bromo-5-iodo-3-n-octylthiophene (stabilized with Copper chip) (CAS No. 1085181-82-3) is a high-value chemical intermediate with broad applications in advanced materials and electronics. Its unique combination of halogen substituents and alkyl side chain, along with copper stabilization, makes it a sought-after reagent in both academic and industrial settings. As the field of organic electronics continues to evolve, the demand for such specialized compounds is expected to grow, driving further innovation and research.